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Compound of Interest

Compound Name: 2,5-Dimethylhexane

Cat. No.: B165582 Get Quote

For researchers, scientists, and professionals in drug development, the precise determination

of octane numbers is critical for ensuring the performance and efficiency of internal combustion

engines. This guide provides a comprehensive comparison of 2,5-dimethylhexane with the

universally recognized primary reference fuels, isooctane (2,2,4-trimethylpentane) and n-

heptane, for octane number determination.

This document delves into the key physical and chemical properties of these compounds,

outlines the standardized experimental protocols for octane number testing, and presents a

visual representation of their relationship on the octane scale. All quantitative data is

summarized in clear, tabular formats to facilitate straightforward comparison.

Performance Comparison of Reference Fuels
The selection of a suitable reference fuel is paramount for accurate octane rating. The ideal

standard should exhibit consistent combustion characteristics and be readily available in high

purity. Isooctane and n-heptane have long served as the benchmarks, defining the upper and

lower limits of the octane scale, respectively. This section evaluates 2,5-dimethylhexane as a

potential alternative or supplementary standard.

Data Summary
The following table summarizes the key physical properties and octane numbers for 2,5-
dimethylhexane, isooctane, and n-heptane.
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Property
2,5-
Dimethylhexane

Isooctane (2,2,4-
Trimethylpentane)

n-Heptane

Chemical Formula C₈H₁₈ C₈H₁₈ C₇H₁₆

Molar Mass ( g/mol ) 114.23 114.23 100.21

Density (g/mL at

20°C)
0.694 0.692 0.684

Boiling Point (°C) 109 99.2 98.4

Research Octane

Number (RON)
39.0[1] 100 0

Motor Octane Number

(MON)
26.7[1] 100 0

Experimental Protocols for Octane Number
Determination
The octane number of a fuel is determined by comparing its knocking characteristics to that of

primary reference fuels in a standardized test engine. The two primary methods are the

Research Octane Number (RON) and the Motor Octane Number (MON), which simulate

different driving conditions.

ASTM D2699: Research Octane Number (RON)
The RON test simulates low-speed, mild driving conditions. The experimental procedure is as

follows:

Engine Preparation: A standardized Cooperative Fuel Research (CFR) engine is warmed up

to a stable operating temperature.

Standardization: The engine is calibrated using a reference fuel of a known octane number.

Sample Testing: The test fuel is run in the engine, and its knock intensity is measured.
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Bracketing: Two primary reference fuels, one with a slightly higher and one with a slightly

lower octane number than the sample, are then tested.

Determination: The octane number of the sample is calculated by interpolating between the

knock intensities and octane numbers of the two reference fuels.

ASTM D2700: Motor Octane Number (MON)
The MON test simulates high-speed, severe driving conditions. The key differences in the

experimental protocol compared to the RON test are:

Higher Engine Speed: The engine is operated at a higher speed (900 rpm for MON vs. 600

rpm for RON).

Heated Fuel-Air Mixture: The fuel-air mixture is preheated to a higher temperature.

Advanced Spark Timing: The ignition timing is more advanced.

These more severe operating conditions typically result in a lower octane number for the same

fuel compared to the RON test.

Octane Rating Scale
The octane rating scale is a linear scale where isooctane is assigned a value of 100 and n-

heptane is assigned a value of 0. The octane number of a test fuel is the percentage by volume

of isooctane in a blend with n-heptane that matches the knocking characteristics of the test

fuel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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